(2-Ethyl-[1,3]dioxolan-2-yl)-acetonitrile

• Molecular Formula: C7H11NO2
• Molecular Weight: 141.17 g/mol
• IUPAC Name: 2-(2-ethyl-1,3-dioxolan-2-yl)acetonitrile
• InChI: InChI=1S/C7H11NO2/c1-2-7(3-4-8)9-5-6-10-7/h2-3,5-6H2,1H3
• InChI Key: CHXAVQSKWVQGOU-UHFFFAOYSA-N
• Canonical SMILES: CCC1(OCCO1)CC#N

Description

(2-Ethyl-[1,3]dioxolan-2-yl)-acetonitrile is a useful research compound. Its molecular formula is C7H11NO2 and its molecular weight is 141.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 3-oxo-pentanenitrile (1.582 g, 16.49 mmol), ethylene glycol (1.026 ml, 84.59 mmol) and a catalytic amount of p-Toluene Sulphonic acid (8 mg) in Toluene (10 ml) is refluxed at 150° C. for 2 days using Dean-Stark apparatus. The reaction mixture is diluted with ethyl acetate and washed with saturated sodium bicarbonate solution. The organic phase is dried over MgSO4, filtered, and the solvent evaporated to yield (2-ethyl-[1,3]dioxolan-2-yl)-acetonitrile. 1H NMR (400 MHz, CDCl3) d 4.15(2H,m), 4.05 (2H, m), 2.65 (2H, s), 1.80 (2H, q), 0.95 (3H, t)